N-{3-[4-(2-fluorophenyl)piperazin-1-yl]propyl}-2-{2-[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-[3-[4-(2-fluorophenyl)piperazin-1-yl]propyl]-2-[2-[(2-sulfanylidene-3,4,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-yl)amino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C26H36FN7OS2/c27-20-7-2-4-9-22(20)34-14-12-33(13-15-34)11-5-10-28-23(35)16-18-17-37-26(29-18)32-24-19-6-1-3-8-21(19)30-25(36)31-24/h2,4,7,9,17,19,21,24H,1,3,5-6,8,10-16H2,(H,28,35)(H,29,32)(H2,30,31,36)
• InChI Key: UUXKZXRDHSLNAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(NC(=S)N2)NC3=NC(=CS3)CC(=O)NCCCN4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C26H36FN7OS2
• Molecular Weight: 545.7 g/mol
• CAS No.: 689266-84-0

Description

N-{3-[4-(2-fluorophenyl)piperazin-1-yl]propyl}-2-{2-[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]-1,3-thiazol-4-yl}acetamide is a useful research compound. Its molecular formula is C26H28FN7OS2 and its molecular weight is 537.68. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Molecular Docking

One study involved the synthesis of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives, evaluated for antimicrobial and anticancer activities. The compounds displayed significant antimicrobial activity and, to a lesser extent, anticancer activity, underscoring the structural potential for rational drug designing (Mehta et al., 2019).

Anticancer Activity

Another research effort described the synthesis of 2-(4-(2-oxo-1,2-dihydroquinolin-4-yl)piperazin-1-yl)-N-(4-phenylthiazol-2-yl)acetamide derivatives with notable anticancer activity, particularly through VEGFR-2-TK inhibition, indicating the therapeutic potential of such compounds in cancer treatment (Hassan et al., 2021).

Antimicrobial and Antifungal Properties

Compounds featuring the structure of N-{3-[4-(2-fluorophenyl)piperazin-1-yl]propyl}-2-{2-[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]-1,3-thiazol-4-yl}acetamide have also been synthesized and tested for their antimicrobial and antifungal properties. For example, novel sulfonamide derivatives were created and found to possess potent activity against specific cancer cell lines, showcasing the compound's versatility in addressing various microbial threats (Ghorab et al., 2015).

Antimycobacterial Activity

Research into fluorinated benzothiazolo imidazole compounds revealed some derivatives' promising antimicrobial activity, highlighting the chemical framework's potential for developing new antimicrobial agents (Sathe et al., 2011).